Cas no 2060033-40-9 (1-2-amino-1-(4-hydroxyphenyl)ethylcyclopentane-1-carboxylic acid)

• Product Name: 1-2-amino-1-(4-hydroxyphenyl)ethylcyclopentane-1-carboxylic acid
• CAS No: 2060033-40-9
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD30487152
• CID: 5222186
• PubChem ID: 137703049
• Update Time: 2025-07-01

1-2-amino-1-(4-hydroxyphenyl)ethylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-[2-amino-1-(4-hydroxyphenyl)ethyl]-
• 1-2-amino-1-(4-hydroxyphenyl)ethylcyclopentane-1-carboxylic acid

• MDL： MFCD30487152
• Inchi： 1S/C14H19NO3/c15-9-12(10-3-5-11(16)6-4-10)14(13(17)18)7-1-2-8-14/h3-6,12,16H,1-2,7-9,15H2,(H,17,18)
• InChI Key： GQRGKUCIADYHIA-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=C(O)C=C2)CN)(C(O)=O)CCCC1

Additional information on 1-2-amino-1-(4-hydroxyphenyl)ethylcyclopentane-1-carboxylic acid

1-2-Amino-1-(4-Hydroxyphenyl)ethylcyclopentane-1-Carboxylic Acid (CAS No. 2060033-40-9): A Comprehensive Overview

1-2-Amino-1-(4-hydroxyphenyl)ethylcyclopentane-1-carboxylic acid (CAS No. 2060033-40-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of cyclopentane with an amino and hydroxyphenyl substituent, making it a valuable candidate for various research and development activities.

The chemical structure of 1-2-amino-1-(4-hydroxyphenyl)ethylcyclopentane-1-carboxylic acid is characterized by a cyclopentane ring attached to an amino group and a 4-hydroxyphenyl group. The presence of these functional groups imparts specific chemical and biological properties that are of interest in the development of new pharmaceuticals. The amino group can participate in hydrogen bonding and other interactions, while the hydroxyphenyl group can enhance solubility and stability, making the compound suitable for various biological assays.

Recent studies have highlighted the potential of 1-2-amino-1-(4-hydroxyphenyl)ethylcyclopentane-1-carboxylic acid in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 1-2-amino-1-(4-hydroxyphenyl)ethylcyclopentane-1-carboxylic acid has also shown promise in cancer research. A study published in the International Journal of Cancer demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines by interfering with cell cycle progression and inducing apoptosis. The mechanism of action involves the modulation of key proteins involved in cell proliferation and survival, making it a potential lead compound for the development of new anticancer drugs.

The synthesis of 1-2-amino-1-(4-hydroxyphenyl)ethylcyclopentane-1-carboxylic acid has been optimized through various synthetic routes, each offering unique advantages in terms of yield and purity. One common approach involves the reaction of cyclopentanecarboxylic acid with an appropriate amino alcohol derivative followed by functional group manipulation to introduce the 4-hydroxyphenyl moiety. Advanced techniques such as microwave-assisted synthesis have also been employed to enhance the efficiency and scalability of the process.

The physicochemical properties of 1-2-amino-1-(4-hydroxyphenyl)ethylcyclopentane-1-carboxylic acid, including its solubility, stability, and bioavailability, have been extensively studied to ensure its suitability for pharmaceutical applications. It has been found to exhibit good solubility in both aqueous and organic solvents, which facilitates its use in various formulations. Additionally, its stability under different conditions has been confirmed through rigorous testing, ensuring that it remains effective over extended periods.

Clinical trials involving 1-2-amino-1-(4-hydroxyphenyl)ethylcyclopentane-1-carboxylic acid are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound and pave the way for its approval as a new drug candidate.

In conclusion, 1-2-amino-1-(4-hydroxyphenyl)ethylcyclopentane-1-carboxylic acid (CAS No. 2060033-40-9) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.